Cas no 1251212-81-3 (2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol
• CAS No: 1251212-81-3
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5231762
• PubChem ID: 61652397
• Update Time: 2025-10-29

2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-chloro-3-fluorophenyl)methyl]amino}ethan-1-ol
• 2-((4-Chloro-3-fluorobenzyl)amino)ethan-1-ol
• Ethanol, 2-[[(4-chloro-3-fluorophenyl)methyl]amino]-
• 2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol

• Inchi： 1S/C9H11ClFNO/c10-8-2-1-7(5-9(8)11)6-12-3-4-13/h1-2,5,12-13H,3-4,6H2
• InChI Key： OHQOSMCDLUYROT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CNCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol

2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol (CAS No. 1251212-81-3): An Overview

2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol (CAS No. 1251212-81-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the amino alcohol class and exhibits unique structural and functional properties that make it a valuable candidate for various pharmaceutical developments.

The chemical structure of 2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol consists of an ethan-1-ol backbone with a substituted phenylmethylamino group. The presence of the chlorine and fluorine atoms on the phenyl ring imparts specific electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. These features make it particularly interesting for researchers exploring new drug candidates.

Recent studies have highlighted the potential of 2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising results in preclinical models. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate specific neurotransmitter systems.

In addition to its neuroprotective properties, 2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol has also been investigated for its anti-inflammatory and analgesic activities. A study conducted by a team at the University of California, San Francisco, found that the compound effectively reduces inflammation in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The pharmacokinetic profile of 2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol is another area of active research. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. Studies have shown that it is well-absorbed after oral administration and has a reasonable half-life, making it suitable for once-daily dosing regimens.

Safety and toxicity assessments are essential for any potential drug candidate, and 2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol has undergone rigorous testing in this regard. In vitro and in vivo studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further long-term safety studies are necessary to fully evaluate its safety profile.

The development of new drugs often involves extensive structure-activity relationship (SAR) studies to optimize the chemical structure for improved efficacy and reduced side effects. Researchers have been actively engaged in SAR studies of 2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol, exploring various modifications to enhance its biological activity and pharmacological properties. These efforts have led to the identification of several promising analogs with enhanced therapeutic potential.

In conclusion, 2-{(4-chloro-3-fluorophenyl)methylamino}ethan-1-ol (CAS No. 1251212-81-3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for future advancements in drug discovery and development.